Cas no 656225-79-5 (2-Thiophenecarboxylic acid,5-[1-([1,1'-biphenyl]-4-ylmethyl)-1H-pyrazol-3-yl]-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid,5-[1-([1,1'-biphenyl]-4-ylmethyl)-1H-pyrazol-3-yl]-, methyl ester
• CAS No: 656225-79-5
• MF: C₂₂H₁₈N₂O₂S
• MW: 374.455523967743
• CID: 1689923
• Update Time: 2024-09-03

2-Thiophenecarboxylic acid,5-[1-([1,1'-biphenyl]-4-ylmethyl)-1H-pyrazol-3-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,5-[1-([1,1'-biphenyl]-4-ylmethyl)-1H-pyrazol-3-yl]-, methyl ester
• 2-Thiophenecarboxylic acid, 5-[1-([1,1'-biphenyl]-4-ylmethyl)-1H-pyrazol-3-yl]-, methyl ester

• Inchi： 1S/C22H18N2O2S/c1-26-22(25)21-12-11-20(27-21)19-13-14-24(23-19)15-16-7-9-18(10-8-16)17-5-3-2-4-6-17/h2-14H,15H2,1H3
• InChI Key： PIGXKWCZPJBRGT-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2C=CN(CC3=CC=C(C4=CC=CC=C4)C=C3)N=2)=CC=1

Computed Properties

• Exact Mass: 374.10904

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 580.4±50.0 °C(Predicted)
• PSA: 44.12
• pka: 0.77±0.10(Predicted)